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Compound of Interest

Compound Name: Indium-110

CAS No.: 14133-75-6

Cat. No.: B1235001

Get Quote

For researchers, scientists, and drug development professionals handling Indium-110 (¹¹⁰In), a

radioactive isotope with a short half-life, adherence to proper disposal protocols is critical to

ensure laboratory safety and regulatory compliance. The primary and recommended method

for the disposal of short-lived radioisotopes like Indium-110 is Decay-In-Storage (DIS). This

procedure involves securely storing the radioactive waste for a sufficient period to allow for its

natural decay to background radiation levels, after which it can be disposed of as non-

radioactive waste.

Key Radioactive Properties of Indium-110
A thorough understanding of the radioactive properties of Indium-110 and its metastable state,

Indium-110m, is fundamental to its safe handling and disposal.
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Property Indium-110 (¹¹⁰In) Indium-110m (¹¹⁰ᵐIn)

Half-life 4.92 hours[1][2] 69.1 minutes[3]

Decay Mode
Electron Capture (EC) /

Positron Emission (β+)[1][2]

Electron Capture (EC) /

Positron Emission (β+)[3]

Daughter Product
Cadmium-110 (¹¹⁰Cd) (Stable)

[1][2]

Cadmium-110 (¹¹⁰Cd) (Stable)

[3]

Primary Emissions Gamma rays, Positrons Gamma rays, Positrons

Step-by-Step Disposal Protocol for Indium-110:
Decay-In-Storage (DIS)
The following is a detailed methodology for the disposal of Indium-110 waste, based on the

established Decay-In-Storage guidelines.

1. Waste Segregation:

Immediately upon generation, segregate waste contaminated with Indium-110 from all other

waste streams, including non-radioactive trash, chemical waste, and waste containing

longer-lived radioisotopes.[4][5]

Use designated waste containers clearly labeled with the radiation symbol, the isotope

("Indium-110" or "¹¹⁰In"), the date, and the initial activity.

Separate solid and liquid waste into different, appropriately labeled containers.[6]

2. Secure Storage:

Store the segregated Indium-110 waste in a secure, designated radioactive material storage

area.

The storage area should be shielded appropriately to protect personnel from radiation

exposure. Lead shielding is effective for the gamma emissions of Indium-110.

Access to the storage area should be restricted to authorized personnel.
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3. Decay Period:

The fundamental principle of DIS is to allow the radioactivity to decay to negligible levels. A

standard and conservative approach is to store the waste for a minimum of 10 half-lives.[4]

For Indium-110, with a half-life of 4.92 hours, the minimum storage period is approximately

49.2 hours (about 2 days). For Indium-110m, with a half-life of 69.1 minutes, this period is

approximately 11.5 hours. To be conservative, it is advisable to base the decay period on the

longer half-life of the ground state (4.92 hours).

4. Final Radiation Survey:

After the 10 half-life decay period, a thorough radiation survey of the waste must be

conducted.[4][7]

Use a calibrated radiation survey meter (e.g., a Geiger-Müller counter) suitable for detecting

the radiation emitted by Indium-110.

The survey must be performed in a low-background area to ensure accurate readings.[7]

The radiation levels from the waste must be indistinguishable from the natural background

radiation.[4][7]

5. Disposal as Non-Radioactive Waste:

Once the radiation survey confirms that the waste's activity is at background levels, it can be

disposed of as regular, non-radioactive waste.[4][7]

Crucially, all radioactive labels and symbols must be removed or completely defaced from

the waste containers before disposal.[4][7] This prevents the waste from being mistakenly

identified as radioactive.

6. Record Keeping:

Maintain meticulous records of all Indium-110 waste disposal.[7]

The records should include:
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The date the waste was placed in storage.

The initial estimated activity.

The date of the final radiation survey.

The results of the final survey (including background readings).

The name of the individual who performed the survey and disposal.

The instrument used for the survey.

These records are essential for regulatory compliance and inspections.

Experimental Workflow for Indium-110 Disposal
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Caption: Workflow for the proper disposal of Indium-110 via Decay-In-Storage.
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By implementing these procedures, laboratories can ensure the safe and compliant disposal of

Indium-110, protecting both personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Isotopes of indium - Wikipedia [en.wikipedia.org]

2. Indium-110 - isotopic data and properties [chemlin.org]

3. Indium-110m - isotopic data and properties [chemlin.org]

4. Decay-In-Storage Policy & Procedure | Environmental Health and Safety
[ehs.weill.cornell.edu]

5. Radioactive Waste Disposal - Environmental Health & Safety [ehs.utoronto.ca]

6. Article - Radiation Safety Manual - C... [policies.unc.edu]

7. scp.nrc.gov [scp.nrc.gov]

To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of Indium-
110]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235001/docs#essential-procedures-for-the-safe-
disposal-of-indium-110]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

